Cas no 6957-19-3 (2,3,6,7-Tetramethylquinoxaline)

2,3,6,7-Tetramethylquinoxaline structure
6957-19-3 structure
Product Name:2,3,6,7-Tetramethylquinoxaline
CAS No:6957-19-3
MF:C12H14N2
MW:186.252962589264
CID:506585
PubChem ID:248749
Update Time:2025-04-19

2,3,6,7-Tetramethylquinoxaline Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline,2,3,6,7-tetramethyl-
    • 2,3,6,7-TETRAMETHYLQUINOXALINE
    • 2,3,4,9-TETRAHYDRO-1H-CARBAZOL-1-ONE
    • 2,3,6,7-Tetramethyl-chinoxalin
    • 2,3,6,7-tetramethyl-quinoxaline
    • CS-0326604
    • CCG-2
    • AKOS005594197
    • FT-0609471
    • CHEMBL68612
    • HMS558I15
    • NCGC00332912-01
    • NSC-66172
    • DTXSID00290025
    • NSC66172
    • SR-01000441213-2
    • SR-01000441213-1
    • MFCD00085512
    • AB01326431-02
    • SR-01000441213
    • Maybridge1_005999
    • AG-205/13547028
    • SCHEMBL2490986
    • 6957-19-3
    • EU-0072380
    • MRHHHYZFDDQAQL-UHFFFAOYSA-N
    • 2,3,6,7-Tetramethylquinoxaline
    • Inchi： 1S/C12H14N2/c1-7-5-11-12(6-8(7)2)14-10(4)9(3)13-11/h5-6H,1-4H3
    • InChI Key： MRHHHYZFDDQAQL-UHFFFAOYSA-N
    • SMILES： N1C(C)=C(C)N=C2C=C(C)C(C)=CC=12

Computed Properties

  • Exact Mass: 186.11600
  • Monoisotopic Mass: 186.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.063
  • Boiling Point: 301.7°C at 760 mmHg
  • Flash Point: 124.1°C
  • Refractive Index: 1.595
  • PSA: 25.78000
  • LogP: 2.86340

2,3,6,7-Tetramethylquinoxaline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,6,7-Tetramethylquinoxaline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T205798-250mg
2,3,6,7-Tetramethylquinoxaline
 6957-19-3
250mg
 $ 70.00 2022-06-03
TRC
T205798-500mg
2,3,6,7-Tetramethylquinoxaline
 6957-19-3
500mg
 $ 95.00 2022-06-03
TRC
T205798-2.5g
2,3,6,7-Tetramethylquinoxaline
 6957-19-3
2.5g
 $ 340.00 2022-06-03
A2B Chem LLC
AC93740-10mg
2,3,6,7-Tetramethylquinoxaline
 6957-19-3 95%
10mg
 $225.00 2024-04-19
A2B Chem LLC
AC93740-20mg
2,3,6,7-Tetramethylquinoxaline
 6957-19-3 95%
20mg
 $237.00 2024-04-19

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